Cas no 171745-13-4 (Compound 56)

• Product Name: Compound 56
• CAS No: 171745-13-4
• MF: C₁₈H₁₈BrN₃O₂
• MW: 388.2584233284
• CID: 1066514
• PubChem ID: 2857
• Update Time: 2025-04-20

Compound 56 Chemical and Physical Properties

Names and Identifiers

• 4-[(3-BROMOPHENYL)AMINO]-6,7-DIETHOXYQUINAZOLINE
• (3-Bromophenyl)-(6,7-diethoxyquinazolin-4-yl)-amine
• 4-(3'-bromoanilino)-6,7-diethoxyquinazoline
• AC1L1EMN
• CHEMBL35820
• compound 56
• CTK6G1384
• K00042
• PD153035 Analog 56
• SureCN3008965
• YXOXHAUUTIOBDA-UHFFFAOYSA-
• N-(3-Bromophenyl)-6,7-diethoxy-4-quinazolinamine
• N-(3-broMophenyl)-6,7-diethoxyquinazolin-4-aMine
• HMS3229C09
• BCP08039
• BDBM3556
• InChI=1/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
• compound 56 [PMID: 8568816]
• DTXSID40274389
• Compound 56 - CAS 171745-13-4
• SR-02000000170-1
• ICX5609213
• HY-103437
• SCHEMBL3008965
• Q27076723
• CS-0027885
• WGA74513
• SR-02000000170
• GTPL5956
• J-010751
• 171745-13-4
• EGFR-IN-80
• 4-Quinazolinamine, N-(3-bromophenyl)-6,7-diethoxy-
• DB-367167
• CCG-206742
• SR-02000000170-2
• SDCCGSBI-0086665.P003
• Compound 56

• Inchi： 1S/C18H18BrN3O2/c1-3-23-16-9-14-15(10-17(16)24-4-2)20-11-21-18(14)22-13-7-5-6-12(19)8-13/h5-11H,3-4H2,1-2H3,(H,20,21,22)
• InChI Key： YXOXHAUUTIOBDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1=C2C=C(C(=CC2=NC=N1)OCC)OCC

Computed Properties

• Exact Mass: 387.05834
• Monoisotopic Mass: 387.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 492.6±45.0 °C at 760 mmHg
• Flash Point: 251.7±28.7 °C
• Solubility: Insuluble (3.3E-4 g/L) (25 ºC),
• PSA: 56.27
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Compound 56 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)